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Compound of Interest

Compound Name: Cyanine7 DBCO

Cat. No.: B13894255 Get Quote

For researchers, scientists, and drug development professionals, the near-infrared (NIR)

fluorophore Cyanine7 (Cy7) DBCO offers a powerful tool for biological imaging and tracking. Its

exceptional brightness, photostability, and utility in copper-free click chemistry make it a

versatile probe for a wide range of applications, from in vitro assays to in vivo imaging. This

technical guide provides an in-depth overview of the spectral properties of Cy7 DBCO, detailed

experimental protocols, and logical workflows for its application.

Core Spectral and Physical Properties
Cyanine7 DBCO is characterized by its absorption and emission in the near-infrared spectrum,

a region that benefits from reduced autofluorescence from biological tissues, allowing for

deeper tissue penetration and higher signal-to-noise ratios in imaging studies.[1][2] The key

spectral and physical properties are summarized below. It is important to note that slight

variations in these values may be observed between different suppliers. A sulfonated version,

sulfo-Cyanine7 DBCO, is also available, offering increased water solubility.[3][4]

Table 1: Spectral Properties of Cyanine7 DBCO and sulfo-Cyanine7 DBCO
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Property Cyanine7 DBCO
sulfo-Cyanine7
DBCO

Reference

Excitation Maximum

(λex)
~750 - 753 nm 750 nm [5]

Emission Maximum

(λem)
~773 - 775 nm 773 nm

Extinction Coefficient

(ε)

~199,000 - 255,000

M⁻¹cm⁻¹
240,600 M⁻¹cm⁻¹

Fluorescence

Quantum Yield (Φ)
0.3 0.24

Spectrally Similar

Dyes

Alexa Fluor® 750,

DyLight® 750,

IRDye® 750, CF®

750 Dye

N/A

Table 2: Physical and Chemical Properties of Cyanine7 DBCO

Property Value Reference

Appearance Dark green solid

Molecular Weight
~885.62 - 1259.53 g/mol

(protonated)

Solubility
Good in DMSO, DMF, and

water

Purity ≥95% (typically by HPLC)

Storage Conditions
-20°C, desiccated, and

protected from light

pH Stability
Stable fluorescence from pH 4

to 10
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Experimental Protocols
The primary application of Cyanine7 DBCO is its conjugation to azide-modified biomolecules

via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free click

chemistry. This reaction is highly specific and biocompatible, making it ideal for labeling

sensitive biological samples.

General Protocol for Bioconjugation using Cy7 DBCO
This protocol provides a general guideline for the conjugation of an azide-modified protein with

Cy7 DBCO. Optimization may be required for specific applications.

Materials:

Azide-modified biomolecule (e.g., protein, antibody, or oligonucleotide)

Cyanine7 DBCO

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Phosphate-Buffered Saline (PBS), pH 7.4

Size-exclusion chromatography column (e.g., PD-10) for purification

Reaction tubes

Procedure:

Preparation of Stock Solutions:

Prepare a 1-10 mM stock solution of Cy7 DBCO in anhydrous DMSO or DMF. Vortex to

ensure complete dissolution.

Dissolve the azide-modified biomolecule in PBS at a concentration of 1-10 mg/mL.

Conjugation Reaction:

Add a 2-4 molar excess of the Cy7 DBCO stock solution to the azide-modified biomolecule

solution.
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The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture

should be kept low (ideally <10%) to avoid denaturation of the biomolecule.

Incubate the reaction mixture. Incubation times can vary from 4 hours at 25°C to overnight

at 4°C, with gentle agitation. Reaction kinetics are typically slow, so longer incubation

times can improve conjugation efficiency.

Purification of the Conjugate:

Remove unreacted Cy7 DBCO from the conjugate using a size-exclusion chromatography

column (e.g., a PD-10 desalting column) equilibrated with PBS.

Collect the fractions containing the labeled biomolecule, which will typically be the first

colored fractions to elute.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for protein) and ~750 nm (for Cy7).

The final conjugate can be validated using techniques such as SDS-PAGE, where a

fluorescent band corresponding to the molecular weight of the conjugate should be visible.

Experimental Workflows and Signaling Pathways
While Cy7 DBCO is not inherently part of a biological signaling pathway, it is a tool used to

visualize and track molecules that are. The following diagrams illustrate the logical workflow for

a typical bioconjugation experiment and a conceptual representation of how the resulting

fluorescently labeled molecule can be used in a cellular imaging context.
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Figure 1: Bioconjugation workflow for labeling an azide-modified biomolecule with Cyanine7
DBCO.
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Figure 2: Conceptual workflow for using a Cy7-labeled ligand in cellular imaging.

Applications in Research and Drug Development
The unique properties of Cyanine7 DBCO make it a valuable tool in various research and

development areas:

In Vivo Imaging: The NIR fluorescence of Cy7 DBCO allows for deep tissue imaging in small

animal models, making it suitable for tracking labeled cells, antibodies, or drug delivery

vehicles in vivo.

Flow Cytometry: The bright fluorescence of Cy7 DBCO is well-suited for identifying and

sorting labeled cells using flow cytometry with appropriate laser lines (e.g., 633 or 635 nm).

Fluorescence Microscopy: Labeled biomolecules can be visualized with high sensitivity and

resolution in various fluorescence microscopy applications.

Theranostics: The ability to attach Cy7 DBCO to targeting moieties, such as RGD peptides

for integrin αvβ3 targeting in tumors, opens up possibilities for developing agents that can

both visualize and treat diseases.

FRET-Based Assays: As demonstrated in some studies, Cy7 can act as a quencher for other

fluorophores like Cy5 in Förster Resonance Energy Transfer (FRET) applications, which can

be used to develop activatable probes or to reduce background fluorescence.

It is important to note that while highly effective for labeling extracellular and cell surface

targets, Cy7 DBCO may not be suitable for staining intracellular components in fixed and

permeabilized cells due to the potential for high background fluorescence.

In conclusion, Cyanine7 DBCO is a high-performance near-infrared fluorophore with a well-

defined set of spectral and physical properties. Its utility in copper-free click chemistry provides

a straightforward and robust method for labeling a wide array of biomolecules, empowering

researchers and drug developers to visualize and track biological processes with high

sensitivity and specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13894255?utm_src=pdf-custom-synthesis
https://vectorlabs.com/products/cy7-dbco/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1643841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1643841/
https://www.lumiprobe.com/p/sulfo-cy7-dbco
https://broadpharm.com/product/bp-28972
https://axispharm.com/product/cy7-dbco/
https://www.benchchem.com/product/b13894255#spectral-properties-of-cyanine7-dbco-fluorophore
https://www.benchchem.com/product/b13894255#spectral-properties-of-cyanine7-dbco-fluorophore
https://www.benchchem.com/product/b13894255#spectral-properties-of-cyanine7-dbco-fluorophore
https://www.benchchem.com/product/b13894255#spectral-properties-of-cyanine7-dbco-fluorophore
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13894255?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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